4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%

• IUPAC Name: 5-(2-chloro-4-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10ClNO/c1-9-2-4-12(13(15)6-9)10-3-5-14(17)11(7-10)8-16/h2-7,17H,1H3
• InChI Key: YAZHLXPPXORTSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C#N)Cl
• Molecular Formula: C14H10ClNO
• DSSTOX Substance ID: DTXSID90684797
• Molecular Weight: 243.69 g/mol
• CAS RN: 1262003-40-6

Description

4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% (4-MCP-2-CN) is a synthetic phenol compound that is used in a variety of scientific research applications. It is a white solid with a melting point of 111-113°C and a boiling point of 171-173°C. Its chemical formula is C10H7ClO2. 4-MCP-2-CN is a versatile compound that can be used for organic synthesis, as a reagent in biochemical studies, and as a catalyst in chemical reactions.

Mechanism of Action

4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% is an effective catalyst for a variety of chemical reactions. It acts as an electrophile, meaning it can react with nucleophiles such as amines, alcohols, and carboxylic acids. The reaction proceeds via a nucleophilic aromatic substitution reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% has been studied for its biochemical and physiological effects. Studies have shown that it can act as an enzyme inhibitor and can affect the metabolism of drugs. In addition, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% is an effective reagent for use in laboratory experiments. It is stable, non-toxic, and has a low cost. However, it can be difficult to handle due to its low solubility in water. In addition, it can be difficult to purify and isolate the desired product in a laboratory setting.

Future Directions

There are many potential future directions for research involving 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%. These include further studies of its biochemical and physiological effects, as well as its potential applications in drug design. In addition, further research could be conducted to investigate the use of 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% as a catalyst in organic synthesis. Finally, further studies could be conducted to improve the purification and isolation of 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%.

Synthesis Methods

4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% can be synthesized from 4-methylphenol and 2-chloro-4-methylphenol. The reaction is carried out in aqueous solution in the presence of an acid catalyst, such as hydrochloric acid. The reaction proceeds via a nucleophilic aromatic substitution reaction, resulting in the formation of 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%.

Scientific Research Applications

4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a starting material for the synthesis of other compounds. It is also used in biochemical studies, such as enzyme inhibition and drug metabolism. In addition, 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% is used in the synthesis of dyes, pigments, and other materials.